Cas no 1803584-85-1 (2-ethyl-6-methyl-1λ?-thiomorpholin-1-one hydrochloride)

• Product Name: 2-ethyl-6-methyl-1λ?-thiomorpholin-1-one hydrochloride
• CAS No: 1803584-85-1
• MF: C₇H₁₆ClNOS
• MW: 197.726039886475
• MDL: MFCD28397441
• CID: 4616341
• PubChem ID: 119030985
• Update Time: 2025-10-23

2-ethyl-6-methyl-1λ?-thiomorpholin-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-methyl-1lambda4-thiomorpholin-1-one hydrochloride
• 2-ethyl-6-methyl-1λ?-thiomorpholin-1-one hydrochloride

• MDL： MFCD28397441
• Inchi： 1S/C7H15NOS.ClH/c1-3-7-5-8-4-6(2)10(7)9;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： YHAVDHKTNNGMTE-UHFFFAOYSA-N
• SMILES： C(C1CNCC(C)S1=O)C.Cl

Additional information on 2-ethyl-6-methyl-1λ?-thiomorpholin-1-one hydrochloride

Introduction to 2-Ethyl-6-Methyl-1λ^?-Thiomorpholin-1-one Hydrochloride (CAS No. 1803584-85-1)

2-Ethyl-6-methyl-1λ^?-thiomorpholin-1-one hydrochloride, with the CAS number 1803584-85-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thiomorpholine class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the thiomorpholine ring and the hydrochloride salt form, contribute to its stability and bioavailability, making it a promising candidate for further investigation.

The chemical structure of 2-ethyl-6-methyl-1λ^?-thiomorpholin-1-one hydrochloride is characterized by a thiomorpholine ring with an ethyl and methyl substituent at the 2 and 6 positions, respectively. The presence of the thiomorpholine ring imparts unique properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. The hydrochloride salt form further enhances its solubility in aqueous media, facilitating its use in various biological assays and preclinical studies.

Recent studies have highlighted the potential therapeutic applications of 2-ethyl-6-methyl-1λ^?-thiomorpholin-1-one hydrochloride. One notable area of research is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves binding to a specific site on the enzyme, thereby disrupting its function and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, 2-ethyl-6-methyl-1λ^?-thiomorpholin-1-one hydrochloride has also shown promise in modulating cellular signaling pathways. Research conducted at a leading pharmaceutical company demonstrated that this compound can effectively modulate the activity of certain receptors involved in inflammatory responses. This makes it a potential candidate for the development of anti-inflammatory drugs, which could have wide-ranging applications in treating conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-ethyl-6-methyl-1λ^?-thiomorpholin-1-one hydrochloride have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, toxicological studies have indicated that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-ethyl-6-methyl-1λ^?-thiomorpholin-1-one hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of 2-ethyl-6-methyl-1λ^?-thiomorpholin-1-one hydrochloride involves several well-established chemical reactions. The key steps include the formation of the thiomorpholine ring through a cyclization reaction and subsequent functionalization to introduce the ethyl and methyl substituents. The final step involves converting the free base to the hydrochloride salt form using hydrogen chloride gas or an equivalent reagent. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for commercialization.

In conclusion, 2-Ethyl-6-methyl-1λ^?-thiomorpholin-1-one hydrochloride (CAS No. 1803584-85-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential, with the hope of bringing new treatments to patients suffering from various diseases.